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Compound of Interest

Compound Name: Scoparinol

Cat. No.: B12435613 Get Quote

Disclaimer: This document provides guidance on the safe handling of Scoparinol based on

general laboratory safety principles for phytochemicals. As a specific Safety Data Sheet (SDS)

for Scoparinol is not publicly available, the full extent of its hazards is not known. All laboratory

activities should be preceded by a thorough risk assessment conducted by qualified personnel.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling, use, and disposal of Scoparinol in a laboratory setting. The following

procedures are designed to minimize risk and provide a clear framework for operational safety.

Quantitative Data Summary
Limited quantitative data is available for Scoparinol. The following table summarizes its known

physical and chemical properties.[1] It is crucial to handle this compound with care, assuming it

may have undocumented hazards.
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Property Value Source

Molecular Formula C₂₇H₃₈O₄ PubChem[1]

Molecular Weight 426.6 g/mol PubChem[1]

Physical Description

Solid (assumed, based on

typical state of similar

compounds)

General Knowledge

Solubility

Data not available; likely

soluble in organic solvents like

DMSO, ethanol.

General Knowledge

LD50 (Lethal Dose, 50%) Data not available N/A

Flash Point Data not available N/A

Permissible Exposure Limit

(PEL)
Not established N/A

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to protect against potential skin, eye, and

respiratory exposure. The following PPE should be considered mandatory when handling

Scoparinol.

Standard Laboratory Attire:
Laboratory Coat: A full-sleeved lab coat to protect from splashes and spills.

Closed-toe Shoes: Sturdy, closed-toe footwear must be worn at all times in the laboratory.

Specific PPE for Handling Scoparinol:
Eye Protection: Chemical splash goggles or safety glasses with side shields are required.[2]

If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are necessary to prevent skin

contact.[2] Gloves should be inspected for integrity before each use and changed
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immediately if contaminated.

Respiratory Protection: If handling Scoparinol as a powder or creating aerosols, a respirator

may be necessary. All work with solid Scoparinol should be conducted in a certified

chemical fume hood to minimize inhalation risk.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection. The following step-by-step plans provide guidance for the entire lifecycle of

Scoparinol in the laboratory.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling

Scoparinol from receipt to temporary storage.
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Caption: Workflow for the safe laboratory handling of Scoparinol.
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Step-by-Step Handling Procedures:
Risk Assessment: Before any new procedure, conduct a thorough risk assessment to identify

potential hazards and establish control measures.

PPE Donning: Put on all required personal protective equipment as outlined above.

Work Area Preparation: Ensure a certified chemical fume hood is used for all manipulations

of solid Scoparinol and concentrated solutions. The work area should be clean and

uncluttered.

Weighing: If working with powdered Scoparinol, weigh the required amount inside the fume

hood to prevent inhalation of fine particles.

Dissolving: When preparing solutions, add the solvent to the Scoparinol slowly to avoid

splashing.

Experimental Use: Conduct all experimental procedures within the fume hood.

Decontamination: After use, decontaminate all surfaces and equipment with an appropriate

solvent and then a cleaning agent.

Waste Segregation: Separate waste streams for solid Scoparinol, contaminated

consumables (e.g., gloves, pipette tips), and liquid waste containing Scoparinol.

Storage: Store stock solutions in clearly labeled, sealed containers in a cool, dark, and

ventilated area.

Disposal Plan:
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste:

Collect unused Scoparinol powder and any contaminated disposable materials (e.g.,

weighing paper, gloves, paper towels) in a dedicated, sealed, and clearly labeled

hazardous waste container.
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Liquid Waste:

Aqueous and organic solvent waste containing Scoparinol should be collected in

separate, compatible, and clearly labeled hazardous waste containers.

Do not mix incompatible waste streams.

Sharps Waste:

Any needles or other sharps contaminated with Scoparinol must be disposed of in a

designated sharps container.

Final Disposal:

All hazardous waste must be disposed of through the institution's official hazardous waste

management program. Follow all local, state, and federal regulations for hazardous waste

disposal.

By adhering to these guidelines, researchers can minimize their risk of exposure and ensure a

safe laboratory environment when working with Scoparinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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